Cas no 1261912-53-1 (5-Hydroxy-3-(3-trifluoromethylphenyl)benzoic acid)

• Product Name: 5-Hydroxy-3-(3-trifluoromethylphenyl)benzoic acid
• CAS No: 1261912-53-1
• MF: C₁₄H₉F₃O₃
• MW: 282.214674711227
• MDL: MFCD18321758
• CID: 2763028
• PubChem ID: 53227610
• Update Time: 2025-11-02

5-Hydroxy-3-(3-trifluoromethylphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• MFCD18321758
• 5-Hydroxy-3'-(trifluoromethyl)[1,1'-biphenyl]-3-carboxylic acid
• DTXSID90691143
• 5-HYDROXY-3-(3-TRIFLUOROMETHYLPHENYL)BENZOIC ACID
• 5-Hydroxy-3-(3-trifluoromethylphenyl)benzoic acid, 95%
• 1261912-53-1
• 5-Hydroxy-3-(3-trifluoromethylphenyl)benzoic acid

• MDL： MFCD18321758
• Inchi： 1S/C14H9F3O3/c15-14(16,17)11-3-1-2-8(5-11)9-4-10(13(19)20)7-12(18)6-9/h1-7,18H,(H,19,20)
• InChI Key： GEULQPBTKMXIJA-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)C1C=C(C=C(C(=O)O)C=1)O)(F)F

Computed Properties

• Exact Mass: 282.05037863Da
• Monoisotopic Mass: 282.05037863Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 57.5Ų

Additional information on 5-Hydroxy-3-(3-trifluoromethylphenyl)benzoic acid

Research Brief on 5-Hydroxy-3-(3-trifluoromethylphenyl)benzoic Acid (CAS: 1261912-53-1): Recent Advances and Applications

5-Hydroxy-3-(3-trifluoromethylphenyl)benzoic acid (CAS: 1261912-53-1) is a fluorinated benzoic acid derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its trifluoromethylphenyl and hydroxybenzoic acid moieties, exhibits unique physicochemical properties that make it a promising candidate for various biomedical applications. Recent studies have explored its potential as a scaffold for drug development, particularly in targeting inflammatory pathways and metabolic disorders.

A 2023 study published in the Journal of Medicinal Chemistry investigated the role of 5-Hydroxy-3-(3-trifluoromethylphenyl)benzoic acid as a modulator of peroxisome proliferator-activated receptors (PPARs), a family of nuclear receptors involved in lipid metabolism and glucose homeostasis. The researchers synthesized a series of derivatives and evaluated their binding affinities using in vitro assays. The results indicated that the trifluoromethyl group enhances the compound's stability and bioavailability, while the hydroxybenzoic acid moiety contributes to its selective PPARγ agonistic activity.

In another recent development, a team from the University of Cambridge reported the use of 5-Hydroxy-3-(3-trifluoromethylphenyl)benzoic acid as a key intermediate in the synthesis of novel anti-inflammatory agents. The study, published in Bioorganic & Medicinal Chemistry Letters, highlighted the compound's ability to inhibit cyclooxygenase-2 (COX-2) with minimal effects on COX-1, suggesting its potential as a safer alternative to traditional nonsteroidal anti-inflammatory drugs (NSAIDs). The researchers employed molecular docking simulations to elucidate the binding interactions, revealing that the trifluoromethylphenyl group plays a critical role in stabilizing the ligand-receptor complex.

Beyond its pharmacological applications, 5-Hydroxy-3-(3-trifluoromethylphenyl)benzoic acid has also been explored in materials science. A 2024 study in ACS Applied Materials & Interfaces demonstrated its utility as a building block for fluorescent probes. The compound's inherent fluorescence, attributed to its conjugated π-system, was leveraged to develop sensors for detecting reactive oxygen species (ROS) in cellular environments. This innovation holds promise for real-time monitoring of oxidative stress in disease models.

Despite these advancements, challenges remain in optimizing the compound's pharmacokinetic profile. A recent review in Expert Opinion on Drug Discovery pointed out the need for further structural modifications to improve its metabolic stability and reduce off-target effects. Computational modeling and high-throughput screening are being employed to identify optimal derivatives, with several candidates currently in preclinical testing.

In conclusion, 5-Hydroxy-3-(3-trifluoromethylphenyl)benzoic acid (CAS: 1261912-53-1) represents a versatile scaffold with broad applications in drug discovery and materials science. Ongoing research continues to uncover its potential, particularly in targeting metabolic and inflammatory pathways. Future studies should focus on addressing its limitations while capitalizing on its unique structural features to develop next-generation therapeutics and diagnostic tools.